Cas no 62033-97-0 (Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-)
62033-97-0 structure
Product Name:Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-
CAS No:62033-97-0
MF:C20H25N3O5
MW:387.42960524559
CID:460127
PubChem ID:71390508
Update Time:2025-04-19
Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)-
- N,N-dibutyl-4-(2,4-dinitrophenoxy)aniline
- DTXSID30812411
- 62033-97-0
-
- Inchi: 1S/C20H25N3O5/c1-3-5-13-21(14-6-4-2)16-7-10-18(11-8-16)28-20-12-9-17(22(24)25)15-19(20)23(26)27/h7-12,15H,3-6,13-14H2,1-2H3
- InChI Key: RBXMJALUIROUGA-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(=CC=1)N(CCCC)CCCC
Computed Properties
- Exact Mass: 387.17955
- Monoisotopic Mass: 387.17942091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 98.75
Benzenamine, N,N-dibutyl-4-(2,4-dinitrophenoxy)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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